Cas no 346608-04-6 (Benzoic acid, 4-cyano-, 2-pyridinylmethyl ester)

• Product name: Benzoic acid, 4-cyano-, 2-pyridinylmethyl ester
• CAS No: 346608-04-6
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1463591

Benzoic acid, 4-cyano-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-, 2-pyridinylmethyl ester

• Inchi： 1S/C14H10N2O2/c15-9-11-4-6-12(7-5-11)14(17)18-10-13-3-1-2-8-16-13/h1-8H,10H2
• InChI Key： MLANVDORQHQDRC-UHFFFAOYSA-N
• SMILES： C(OCC1=NC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 238.0743

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 418.6±30.0 °C(Predicted)
• PSA: 62.98
• pka: 3.18±0.12(Predicted)